4-{2-[4-(dimethylamino)phenyl]vinyl}-6-(trifluoromethyl)-2(1H)-pyrimidinone

• IUPAC Name: 4-[(E)-2-[4-(dimethylamino)phenyl]ethenyl]-6-(trifluoromethyl)-1H-pyrimidin-2-one
• InChI: InChI=1S/C15H14F3N3O/c1-21(2)12-7-4-10(5-8-12)3-6-11-9-13(15(16,17)18)20-14(22)19-11/h3-9H,1-2H3,(H,19,20,22)/b6-3+
• InChI Key: BXUXTHMBDVRIMH-ZZXKWVIFSA-N
• Canonical SMILES: CN(C)C1=CC=C(C=C1)C=CC2=NC(=O)NC(=C2)C(F)(F)F
• Isomeric SMILES: CN(C)C1=CC=C(C=C1)/C=C/C2=NC(=O)NC(=C2)C(F)(F)F
• Molecular Formula: C15H14F3N3O
• Molecular Weight: 309.29 g/mol

Description

The compound “4-{2-[4-(dimethylamino)phenyl]vinyl}-6-(trifluoromethyl)-2(1H)-pyrimidinone” is a complex organic molecule. It contains a pyrimidinone ring which is a common structure in many pharmaceuticals. The molecule also contains a trifluoromethyl group which is often used in drug design to improve stability and lipophilicity.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, including the formation of the pyrimidinone ring and the introduction of the trifluoromethyl group. Unfortunately, without specific literature or experimental data, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular formula of the compound is C15H14F3N3O, indicating it contains 15 carbon atoms, 14 hydrogen atoms, 3 fluorine atoms, 3 nitrogen atoms, and 1 oxygen atom. The presence of the dimethylamino group and the vinyl group suggests potential sites of reactivity.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound can be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, which could influence its solubility and stability.

Scientific Research Applications

Nonlinear Optical Materials

DMSB is a novel stilbazolium derivative single crystal with third-order nonlinear properties. . Key points related to its nonlinear optical applications include:

Photovoltaic Materials

DMSB’s photophysical properties make it a potential candidate for photovoltaic applications. . Further research could explore its suitability for solar cell materials.

Organic Synthesis

4-Pyrones, including DMSB, serve as multifunctional building blocks for organic synthesis. .

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound is intended to be used as a drug, its mechanism of action would depend on the specific biological target it interacts with.

Safety and Hazards

The safety and hazards associated with a compound depend on its physical and chemical properties. For example, compounds containing fluorine atoms can sometimes be hazardous due to the high reactivity of fluorine.

Future Directions

The future directions for research on this compound would likely depend on its intended use. If it’s being developed as a drug, future research could involve testing its efficacy and safety in preclinical and clinical trials.